Trimethyl phosphite
Trimethyl phosphite
Trimethyl Phosphite is used as reagent/reactant in preparation of amino and cyano-substituted chromenylphosphonates by organocatalytic heterocyclization of salicylaldehydes with phosphites and malononitrile catalyzed by imidazole. It is also used as reagent/reactant in multicomponent reactions for preparation of cyclopentadienephosphonate derivatives in water.
Trimethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 99°F. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Trimethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 99°F. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
121-45-9
VCID:
VC21074610
InChI:
InChI=1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3
SMILES:
COP(OC)OC
Molecular Formula:
C3H9O3P
(CH3O)3P
C3H9O3P
(CH3O)3P
C3H9O3P
Molecular Weight:
124.08 g/mol
Trimethyl phosphite
CAS No.: 121-45-9
Cat. No.: VC21074610
Molecular Formula: C3H9O3P
(CH3O)3P
C3H9O3P
Molecular Weight: 124.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trimethyl Phosphite is used as reagent/reactant in preparation of amino and cyano-substituted chromenylphosphonates by organocatalytic heterocyclization of salicylaldehydes with phosphites and malononitrile catalyzed by imidazole. It is also used as reagent/reactant in multicomponent reactions for preparation of cyclopentadienephosphonate derivatives in water. Trimethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 99°F. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals. |
|---|---|
| CAS No. | 121-45-9 |
| Molecular Formula | C3H9O3P (CH3O)3P C3H9O3P |
| Molecular Weight | 124.08 g/mol |
| IUPAC Name | trimethyl phosphite |
| Standard InChI | InChI=1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3 |
| Standard InChI Key | CYTQBVOFDCPGCX-UHFFFAOYSA-N |
| SMILES | COP(OC)OC |
| Canonical SMILES | COP(OC)OC |
| Boiling Point | 232 °F at 760 mm Hg (USCG, 1999) 111.5 °C 110 °C 232°F |
| Colorform | Colorless liquid |
| Flash Point | 82 °F (USCG, 1999) 28 °C (82 °F) - closed cup 130 °F (54 °C) (open cup) 23 °C c.c. 82°F |
| Melting Point | -108 °F (USCG, 1999) -78 °C -108°F |
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